4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 4-(1-hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol
• InChI: InChI=1S/C12H18O4/c1-7-6-10(13)8(2)5-9(7)11(14)12(15-3)16-4/h5-6,11-14H,1-4H3
• InChI Key: LOFUWVSJBJFQPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)C)C(C(OC)OC)O

Description

4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of an aqueous solution of 5.2% sodium hydroxide (630 g), 2,5-xylenol (100 g), an aqueous solution of 60% glyoxal dimethyacetal (213 g) and water (200 g) was heated at 55° C. for 5 hours with stirring. The reaction mixture was cooled in an ice bath, and to the mixture were added acetonitrile (90 g) and 7.4% hydrochloric acid (380 g) successively. The precipitating crystals were filtered to give 4-(1-hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol (150 g).